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Compound of Interest

Compound Name: GSK5750

cat. No.: B13438811

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed information on the supplier, purchasing, and application of
GSK5750, a potent and specific inhibitor of the ribonuclease H (RNase H) activity of HIV-1
reverse transcriptase.

Product Information and Purchasing

GSK5750 is a 1-hydroxy-pyridopyrimidinone analog that selectively inhibits the RNase H
activity of HIV-1 reverse transcriptase (RT).[1][2][3] It is a valuable tool for studying the role of
RNase H in HIV-1 replication and for the development of novel antiretroviral therapies.

Supplier and Purchasing Information:
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Chemical and Physical Properties:

Property Value

CAS Number 1312345-89-3[2][4]

Molecular Formula C16H12N40O2S

Molecular Weight 324.35 g/mol

Appearance Solid powder

Solubility Soluble in DMSO

Storage Short term (days to weeks) at 0 - 4°C; Long

term (months to years) at -20°C

Mechanism of Action and Signaling Pathway

GSK5750 is a highly specific inhibitor of the RNase H activity of HIV-1 reverse transcriptase,

with a reported ICso of 0.33 pM. It acts by binding to the RNase H active site in a magnesium-
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dependent manner. This binding prevents the enzyme from degrading the RNA strand of
RNA:DNA hybrids during reverse transcription, a critical step for the synthesis of double-
stranded viral DNA. Notably, GSK5750 does not inhibit the DNA polymerase activity of HIV-1
RT or the activity of E. coli RNase H, demonstrating its high specificity.
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Caption: Inhibition of HIV-1 RNase H by GSK5750 during reverse transcription.
Experimental Protocols
A. In Vitro HIV-1 RNase H Inhibition Assay

This protocol is adapted from the methods described by Beilhartz et al. (2014) to determine the
inhibitory activity of GSK5750 on the RNase H activity of HIV-1 reverse transcriptase.

Materials:

Recombinant HIV-1 Reverse Transcriptase (p66/p51 heterodimer)

Fluorescently labeled RNA:DNA hybrid substrate

Assay Buffer: 50 mM Tris-HCI (pH 8.0), 60 mM KCI, 5 mM MgClz, 1 mM DTT

GSK5750 stock solution (in DMSO)

DMSO (for control)
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o 96-well black microplates
o Fluorescence plate reader
Procedure:

o Prepare serial dilutions of GSK5750 in assay buffer. The final concentration may range from
0.01 uM to 100 uM. Include a DMSO-only control.

e In a 96-well plate, add 10 pL of each GSK5750 dilution or DMSO control.

e Add 70 pL of assay buffer containing the RNA:DNA hybrid substrate to each well.
e Initiate the reaction by adding 20 pL of pre-diluted HIV-1 RT to each well.
 Incubate the plate at 37°C for 60 minutes, protected from light.

o Stop the reaction by adding 10 uL of 0.5 M EDTA.

o Measure the fluorescence intensity at the appropriate excitation and emission wavelengths
for the chosen fluorescent label.

o Calculate the percentage of inhibition for each GSK5750 concentration relative to the DMSO
control.

» Determine the ICso value by plotting the percentage of inhibition against the logarithm of the
GSK5750 concentration and fitting the data to a dose-response curve.

B. General Workflow for Evaluating GSK5750 Activity
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Caption: General experimental workflow for the evaluation of GSK5750.
Safety and Handling
General Precautions:
¢ GSK5750 is for research use only and not for human or veterinary use.
+ Handle with care, avoiding contact with skin and eyes.

+ Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and
safety glasses.

¢ Use in a well-ventilated area.

Storage and Stability:
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 Store the solid compound at -20°C for long-term storage.

e Stock solutions in DMSO can be stored at -20°C for several months. Avoid repeated freeze-
thaw cycles.

For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Application Notes and Protocols for GSK5750].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13438811#gsk5750-supplier-and-purchasing-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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